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Compound of Interest

Compound Name: N-Nitroso Dalbavancin

Cat. No.: B15812090

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of N-Nitroso Dalbavancin, a potential impurity of the lipoglycopeptide antibiotic Dalbavancin.

Given the regulatory scrutiny of nitrosamine impurities in pharmaceutical products,

understanding the formation and analytical detection of such derivatives is of paramount

importance for drug safety and quality control. This document outlines a representative

synthetic protocol under forced nitrosation conditions and details the analytical methodologies

for the characterization of N-Nitroso Dalbavancin.

Introduction to Dalbavancin and N-Nitroso
Impurities
Dalbavancin is a second-generation lipoglycopeptide antibiotic with potent activity against a

broad spectrum of Gram-positive bacteria, including methicillin-resistant Staphylococcus

aureus (MRSA).[1] Its mechanism of action involves the inhibition of bacterial cell wall

synthesis by binding to the D-alanyl-D-alanine terminus of peptidoglycan precursors.[2] The

molecular structure of Dalbavancin contains a secondary amine moiety, which, under certain

conditions, can be susceptible to nitrosation, leading to the formation of N-nitroso derivatives.
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N-nitrosamine impurities are classified as a "cohort of concern" due to their potential

carcinogenic properties.[3] Their formation can occur during the synthesis of the active

pharmaceutical ingredient (API) or in the final drug product through reactions between

secondary or tertiary amines and nitrosating agents, such as nitrite salts under acidic

conditions.[4][5] Regulatory bodies worldwide require rigorous risk assessment and control of

these impurities in pharmaceutical products.

While reports suggest that the formation of N-Nitroso-Desmethyl-Dalbavancin may not be

favorable under certain test conditions[6], the potential for nitrosation of the parent drug under

forced conditions warrants a thorough investigation. The availability of N-Nitroso Dalbavancin
as a reference standard from various suppliers indicates that its synthesis is achievable and

necessary for analytical method development and validation.[7][8][9]

Synthesis of N-Nitroso Dalbavancin
The synthesis of N-Nitroso Dalbavancin is typically not a desired reaction in the

manufacturing process but is performed under controlled, "forced" conditions to generate the

impurity as a reference standard for analytical purposes. The following protocol is a

representative procedure based on established methods for the N-nitrosation of glycopeptide

antibiotics and other pharmaceuticals.[7]

Experimental Protocol: Forced Nitrosation of
Dalbavancin
Objective: To synthesize N-Nitroso Dalbavancin from Dalbavancin under forced nitrosation

conditions.

Materials:

Dalbavancin hydrochloride

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl), 1 M solution

Purified water
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Methanol, HPLC grade

Acetonitrile, HPLC grade

Formic acid, LC-MS grade

Solid-phase extraction (SPE) cartridges (e.g., C18)

Standard laboratory glassware and equipment (magnetic stirrer, pH meter, rotary evaporator)

Procedure:

Dissolution of Dalbavancin: Dissolve 100 mg of Dalbavancin hydrochloride in 10 mL of

purified water in a round-bottom flask. Stir the solution gently until the Dalbavancin is

completely dissolved.

Acidification: Adjust the pH of the solution to approximately 3.0-3.5 by the dropwise addition

of 1 M HCl. Monitor the pH using a calibrated pH meter.

Addition of Nitrosating Agent: In a separate container, prepare a 10-fold molar excess

solution of sodium nitrite in purified water. Add the sodium nitrite solution dropwise to the

acidified Dalbavancin solution while stirring continuously at room temperature.

Reaction: Allow the reaction to proceed for 4 hours at room temperature, protected from

light. Monitor the progress of the reaction by taking aliquots at regular intervals and

analyzing them by HPLC-UV to observe the formation of a new peak corresponding to N-
Nitroso Dalbavancin and the consumption of the Dalbavancin peak.

Quenching: After the reaction is complete, quench any excess nitrosating agent by adding a

molar equivalent of ascorbic acid or sulfamic acid.

Purification: The crude reaction mixture is purified using solid-phase extraction (SPE).

Condition a C18 SPE cartridge with methanol followed by water.

Load the reaction mixture onto the cartridge.

Wash the cartridge with water to remove salts and other polar impurities.
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Elute the N-Nitroso Dalbavancin using a gradient of acetonitrile in water.

Isolation: Collect the fractions containing the desired product and combine them. Remove

the solvent under reduced pressure using a rotary evaporator to obtain the solid N-Nitroso
Dalbavancin.

Storage: Store the isolated N-Nitroso Dalbavancin at -20°C, protected from light.

Logical Flow of Synthesis:
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Dalbavancin in Aqueous Solution

Acidification (pH 3.0-3.5)
with HCl

Addition of Sodium Nitrite
(Nitrosating Agent)

Reaction at Room Temperature
(4 hours, protected from light)

Quenching with Ascorbic Acid

Purification by SPE (C18)

Isolation by Evaporation

N-Nitroso Dalbavancin
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Workflow for the synthesis of N-Nitroso Dalbavancin.

Characterization of N-Nitroso Dalbavancin
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The characterization of the synthesized N-Nitroso Dalbavancin is crucial to confirm its identity

and purity. A combination of chromatographic and spectroscopic techniques is employed for

this purpose.

Liquid Chromatography-High Resolution Mass
Spectrometry (LC-HRMS)
LC-HRMS is a powerful technique for the identification and quantification of N-nitroso impurities

at trace levels.[3]

Experimental Protocol:

Instrumentation: A high-performance liquid chromatograph coupled to a high-resolution mass

spectrometer (e.g., Orbitrap).

Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient from 5% to 95% B over 15 minutes.

Flow Rate: 0.3 mL/min.

Column Temperature: 40°C.

Mass Spectrometry Conditions:

Ionization Mode: Positive electrospray ionization (ESI+).

Scan Mode: Full scan and tandem MS (MS/MS) for fragmentation analysis.

Resolution: > 60,000.

Collision Energy: Optimized for the fragmentation of the parent ion.
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Expected Results:

The LC-HRMS analysis is expected to show a peak at a retention time different from that of

Dalbavancin. The high-resolution mass spectrum should confirm the molecular formula of N-
Nitroso Dalbavancin (C₈₈H₉₉Cl₂N₁₁O₂₉) by providing an accurate mass measurement of its

protonated molecular ion [M+H]⁺.[10] Tandem MS analysis will provide fragmentation data to

further confirm the structure.

Data Summary Table:

Compound
Molecular
Formula

Calculated
[M+H]⁺ (m/z)

Observed
[M+H]⁺ (m/z)

Retention Time
(min)

Dalbavancin
C₈₈H₁₀₀Cl₂N₁₀O₂

₈
1817.6191

(To be

determined)

(To be

determined)

N-Nitroso

Dalbavancin
C₈₈H₉₉Cl₂N₁₁O₂₉ 1846.6090

(To be

determined)

(To be

determined)

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is used to elucidate the detailed molecular structure of the synthesized

compound.

Experimental Protocol:

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher).

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) or a mixture of H₂O/D₂O.

Experiments: ¹H NMR, ¹³C NMR, and 2D NMR experiments (e.g., COSY, HSQC) are

performed to assign the proton and carbon signals and confirm the presence of the N-nitroso

group.

Expected Results:

The ¹H NMR spectrum of N-Nitroso Dalbavancin is expected to show characteristic shifts in

the signals of the protons adjacent to the newly formed N-nitroso group compared to the
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spectrum of Dalbavancin. The presence of conformational isomers (rotamers) due to the

restricted rotation around the N-N bond might lead to the observation of two sets of signals for

some protons.[10]

High-Performance Liquid Chromatography (HPLC)
HPLC with UV detection is used to determine the purity of the synthesized N-Nitroso
Dalbavancin.

Experimental Protocol:

Instrumentation: A standard HPLC system with a UV-Vis detector.

Chromatographic Conditions:

Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with an ion-pairing agent like

trifluoroacetic acid (TFA).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 280 nm.

Expected Results:

The HPLC chromatogram should show a single major peak for N-Nitroso Dalbavancin, and

the purity can be calculated based on the peak area percentage.

Purity Data Table:

Compound Retention Time (min) Peak Area (%)

N-Nitroso Dalbavancin (To be determined) > 95%

Characterization Workflow:
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Synthesized N-Nitroso Dalbavancin

LC-HRMS Analysis NMR Spectroscopy
(¹H, ¹³C, 2D) HPLC-UV Analysis

Identity Confirmation
(Accurate Mass & Fragmentation)
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(Confirmation of N-Nitroso Group)

Purity Determination
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Analytical workflow for the characterization of N-Nitroso Dalbavancin.

Signaling Pathways and Mechanism of Action
The primary mechanism of action of Dalbavancin is the inhibition of bacterial cell wall

synthesis.[1][2] The N-nitrosation occurs on a secondary amine that is not directly involved in

the D-Ala-D-Ala binding pocket. Therefore, it is hypothesized that N-Nitroso Dalbavancin may

retain some antibacterial activity, although this would require experimental confirmation. The

primary concern with N-nitroso derivatives is their potential genotoxicity, which is independent

of the parent drug's antibacterial mechanism.

Dalbavancin's Mechanism of Action:

Dalbavancin Binds to D-Ala-D-Ala terminus
of peptidoglycan precursors

Inhibition of Transglycosylation
and Transpeptidation Bacterial Cell Wall Synthesis Disrupted Bacterial Cell Lysis

Click to download full resolution via product page

Simplified mechanism of action of Dalbavancin.

Conclusion
This technical guide provides a framework for the synthesis and characterization of N-Nitroso
Dalbavancin. The detailed protocols and data presentation serve as a valuable resource for
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researchers, scientists, and drug development professionals involved in the quality control and

safety assessment of Dalbavancin. The generation and characterization of this potential

impurity are essential for developing sensitive analytical methods to monitor its presence in the

drug substance and final product, ensuring compliance with regulatory standards and

safeguarding patient health. Further studies are warranted to fully understand the toxicological

profile of N-Nitroso Dalbavancin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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